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Compound of Interest

Compound Name: 4-Bromo-2-nitroaniline

Cat. No.: B116644 Get Quote

Technical Support Center: 4-Bromo-2-
nitroaniline
This guide provides essential safety information, handling protocols, and storage requirements

for 4-Bromo-2-nitroaniline. It is intended for researchers, scientists, and professionals in drug

development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Bromo-2-nitroaniline?

A1: 4-Bromo-2-nitroaniline is a hazardous substance that poses several risks. It is harmful if

swallowed, inhaled, or in contact with skin.[1] It causes skin irritation and serious eye irritation.

[1][2] Additionally, it may cause respiratory irritation and can lead to sensitization by skin

contact.[1][3]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 4-Bromo-2-nitroaniline, it is crucial to use appropriate personal protective

equipment. This includes protective gloves, protective clothing, and eye/face protection, such

as chemical goggles or a face shield.[1][4] For respiratory protection, a dust mask (type N95 or

equivalent) is recommended.

Q3: What are the proper first-aid measures in case of exposure?
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A3: In case of accidental exposure, follow these first-aid guidelines:

After inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[1]

Seek medical attention if you feel unwell.[1]

After skin contact: Immediately wash the affected area with plenty of soap and water.[1]

Remove contaminated clothing and wash it before reuse.[1] If skin irritation occurs, seek

medical advice.[1]

After eye contact: Rinse cautiously with water for several minutes.[1] If present, remove

contact lenses and continue rinsing.[1] If eye irritation persists, get medical attention.[1]

After ingestion: Rinse the mouth with water.[1] Call a poison center or doctor if you feel

unwell.[1]

Q4: How should I properly store 4-Bromo-2-nitroaniline?

A4: Store 4-Bromo-2-nitroaniline in a dry, cool, and well-ventilated place.[1] The container

should be kept tightly closed.[1][3] It is also advised to protect it from light and moisture.[5][6]

Q5: What materials are incompatible with 4-Bromo-2-nitroaniline?

A5: 4-Bromo-2-nitroaniline is incompatible with acids, acid chlorides, and reducing agents.[1]

Contact with these substances should be avoided to prevent hazardous reactions.
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Issue Possible Cause Solution

Skin or eye irritation after

handling

Direct contact with the

compound due to inadequate

PPE.

Immediately follow the first-aid

procedures for skin and eye

contact. Review and reinforce

proper PPE usage for all

personnel handling the

substance.

Caking or clumping of the solid

material

Improper storage, leading to

moisture absorption.

Ensure the container is tightly

sealed and stored in a dry

environment. If the material

has already caked, it may still

be usable depending on the

experimental requirements, but

re-evaluation of its purity might

be necessary.

Discoloration of the material
Exposure to light or

incompatible substances.

Store the compound in a dark

place, away from light.[6] Verify

that the storage area is free

from incompatible materials.

Quantitative Data Summary
Property Value Source

Molecular Formula C₆H₅BrN₂O₂ [2][5][6]

Molecular Weight 217.02 g/mol [2][5]

Appearance Yellow crystalline solid [5]

Melting Point 110-113 °C (lit.) [7]

Purity ≥96% to 97% [6]
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Detailed experimental protocols involving 4-Bromo-2-nitroaniline should be designed based

on specific research objectives. The following is a generalized workflow for handling the

compound in a laboratory setting.
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Preparation

Handling

Cleanup & Storage

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Set up in a Well-Ventilated Area
(Fume Hood)

Weigh Required Amount
of 4-Bromo-2-nitroaniline

Dissolve in Appropriate Solvent

Perform Reaction under
Controlled Conditions

Decontaminate Glassware
and Work Surfaces

Dispose of Waste According
to Institutional Protocols

Store Remaining Compound
in a Tightly Sealed Container

in a Cool, Dry, Dark Place

Click to download full resolution via product page

Caption: General laboratory workflow for handling 4-Bromo-2-nitroaniline.
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Safety and Handling Logic
The following diagram illustrates the logical relationships for the safe handling and storage of 4-
Bromo-2-nitroaniline, from hazard identification to emergency response.

Hazard Identification

Control Measures

Storage

Emergency Procedures

4-Bromo-2-nitroaniline
- Harmful (swallowed, skin, inhalation)

- Skin/Eye Irritant
- Respiratory Irritant

- Skin Sensitizer

Engineering Controls
(Fume Hood, Ventilation)

Personal Protective Equipment
(Gloves, Goggles, Dust Mask)

Safe Handling Practices
(Avoid dust, wash hands)

Spill Response
(Sweep up, place in container)

First Aid
(Inhalation, Skin, Eyes, Ingestion)

Store in a Cool, Dry, Well-Ventilated,
Dark Place

Keep Container Tightly Closed

Segregate from:
- Acids

- Acid Chlorides
- Reducing Agents

Click to download full resolution via product page

Caption: Logical diagram for safe handling and storage of 4-Bromo-2-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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